Cas no 59737-02-9 (2-(2-((4-Methoxyphenyl)amino)vinyl)-1,3,3-trimethyl-3H-indolium acetate)

• Product name: 2-(2-((4-Methoxyphenyl)amino)vinyl)-1,3,3-trimethyl-3H-indolium acetate
• CAS No: 59737-02-9
• MF: C₂₀H₂₃N₂O+^.C₂H₃O₂-
• MW: 366.45344
• CID: 386837
• PubChem ID: 16205161

2-(2-((4-Methoxyphenyl)amino)vinyl)-1,3,3-trimethyl-3H-indolium acetate Chemical and Physical Properties

Names and Identifiers

• 2-(2-((4-Methoxyphenyl)amino)vinyl)-1,3,3-trimethyl-3H-indolium acetate
• 2-[2-[(4-methoxyphenyl)amino]vinyl]-1,3,3-trimethyl-3H-indolium acetate
• 4-methoxy-N-[2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]aniline,acetate
• 2-{(E)-2-[(4-methoxyphenyl)amino]ethenyl}-1,3,3-trimethyl-3H-indolium acetate
• 59737-02-9
• EINECS 261-896-9
• NS00088339

• Inchi： InChI=1S/C20H22N2O.C2H4O2/c1-20(2)17-7-5-6-8-18(17)22(3)19(20)13-14-21-15-9-11-16(23-4)12-10-15;1-2(3)4/h5-14H,1-4H3;1H3,(H,3,4)
• InChI Key： XNYAFIMDLLJYPY-UHFFFAOYSA-N
• SMILES： CC(=O)[O-].CC1(C2=CC=CC=C2[N+](=C1C=CNC3=CC=C(C=C3)OC)C)C

Computed Properties

• Exact Mass: 366.19448
• Monoisotopic Mass: 366.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 498
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.4